Cas no 885267-06-1 (2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl-)

2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl- structure
885267-06-1 structure
Product Name:2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl-
CAS No:885267-06-1
MF:C12H17NS
MW:207.33508181572
CID:710580
PubChem ID:17750091
Update Time:2025-04-19

2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl-
    • 1-Cyclopropyl-1-(2-thienyl)-N-cyclobutylmethanamine
    • N-[cyclopropyl(thiophen-2-yl)methyl]cyclobutanamine
    • AKOS011703230
    • 885267-06-1
    • DTXSID30590242
    • Inchi: 1S/C12H17NS/c1-3-10(4-1)13-12(9-6-7-9)11-5-2-8-14-11/h2,5,8-10,12-13H,1,3-4,6-7H2
    • InChI Key: URXMYYOYTKOXSP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1CC1)NC1CCC1

Computed Properties

  • Exact Mass: 207.10817
  • Monoisotopic Mass: 207.10817
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.3
  • XLogP3: 2.7
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